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Compound of Interest

1-Ethynyl-2-
Compound Name: _
(trifluoromethyl)benzene

cat. No.: B1308395

Application Notes: 1-Ethynyl-2-
(trifluoromethyl)benzene

Introduction

1-Ethynyl-2-(trifluoromethyl)benzene is a versatile chemical building block crucial for the
synthesis of advanced agrochemicals.[1] Its structure incorporates two key functional groups: a
terminal alkyne (ethynyl group) and a trifluoromethyl group attached to a benzene ring. The
trifluoromethyl (-CF3) group is a well-established feature in agrochemical design, known to
significantly enhance a compound's metabolic stability, lipophilicity, and binding affinity to target
receptors.[2][3] This often leads to agrochemicals with enhanced potency and greater
persistence.[2] The ethynyl group serves as a reactive "handle,” enabling the construction of
complex molecular architectures through powerful carbon-carbon bond-forming reactions.[1][4]

Physicochemical Properties

The physical and chemical properties of 1-Ethynyl-2-(trifluoromethyl)benzene are
summarized below.[1][5]
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Property Value Reference
Molecular Formula CoHsFs [5]
Molecular Weight 170.13 g/mol [1][5]

CAS Number 704-41-6 [1][5]
Appearance Liquid [1]

Boiling Point 45°C at 8 mmHg [1]

Density 1.222 g/mL [1]

IUPAC Name Lethynyl-2- [5]

(trifluoromethyl)benzene

SMILES C#CC1=CC=CC=CIC(F)(F)F  [5]

Key Synthetic Applications in Agrochemical Development

The reactivity of the ethynyl group makes 1-Ethynyl-2-(trifluoromethyl)benzene an ideal
substrate for several powerful coupling reactions that are foundational in modern synthetic
chemistry. These reactions allow for the efficient and selective assembly of complex molecules
from simpler, readily available precursors.

e Sonogashira Coupling: This is a cross-coupling reaction that forms a carbon-carbon bond
between a terminal alkyne and an aryl or vinyl halide.[6] It is a highly reliable method for
linking the trifluoromethylphenyl moiety to other aromatic or heterocyclic systems, which are
common scaffolds in agrochemicals.[7][8] The reaction is typically catalyzed by a palladium
complex with a copper(l) co-catalyst.[6]

e Click Chemistry (CUAAC): The Copper(l)-catalyzed Azide-Alkyne Cycloaddition (CUAAC) is a
prime example of a "click" reaction.[9][10] It involves the reaction between a terminal alkyne
and an azide to form a highly stable 1,2,3-triazole ring. This reaction is exceptionally robust,
high-yielding, and tolerant of a wide variety of functional groups, making it ideal for the late-
stage modification of complex molecules or the creation of compound libraries for high-
throughput screening.[10][11] The resulting triazole ring is not just a linker but can also
contribute to the biological activity of the final compound.
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Visualized Synthetic Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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